Cas no 701917-02-4 (1H-Pyrazole-3-carboxylic acid, 4-nitro-1-phenyl-, methyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 4-nitro-1-phenyl-, methyl ester
• CAS No: 701917-02-4
• MF: C₁₁H₉N₃O₄
• MW: 247.206862211227
• CID: 547589
• PubChem ID: 23084897
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxylic acid, 4-nitro-1-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 4-nitro-1-phenyl-, methyl ester
• methyl 4-nitro-1-phenyl-1H-pyrazole-3-carboxylate
• methyl 4-nitro-1-phenylpyrazole-3-carboxylate
• 701917-02-4
• DTXSID10630438
• DSBOVOHYAGJKFA-UHFFFAOYSA-N
• SCHEMBL1639488
• FT-0731980

• Inchi： 1S/C11H9N3O4/c1-18-11(15)10-9(14(16)17)7-13(12-10)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： DSBOVOHYAGJKFA-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CN(C2C=CC=CC=2)N=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 247.05930578g/mol
• Monoisotopic Mass: 247.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89.9Ų